Cas no 309272-77-3 (4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 309272-77-3
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• MDL: MFCD01819965
• CID: 3054135
• PubChem ID: 696380
• Update Time: 2025-04-21

4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-5-(4-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• LS-08354
• 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• SMSF0010606
• 4-cyclohexyl-5-(4-methoxyphenyl)-4h-1,2,4-tri-azole-3-thiol
• MFCD01819965
• Oprea1_599329
• CS-0307607
• 4-cyclohexyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-CYCLOHEXYL-5-(4-METHOXY-PHENYL)-4H-(1,2,4)TRIAZOLE-3-THIOL
• SMR000104238
• AKOS001738354
• BIM-0010568.P001
• 309272-77-3
• CBMicro_010579
• CHEBI:121585
• SR-01000521941
• 4H-1,2,4-triazole-3-thiol, 4-cyclohexyl-5-(4-methoxyphenyl)-
• STK711731
• Z56845216
• STK666969
• ALBB-025121
• AG-205/12230069
• ZINC00071456
• Oprea1_091395
• SR-01000525644
• Q27210145
• 4-CYCLOHEXYL-3-(4-METHOXYPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• CB13557
• 4-cyclohexyl-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• H34921
• AKOS000116287
• CHEMBL1477595
• SR-01000525644-1
• EN300-03417
• MLS000108277
• SR-01000521941-1
• HMS2189O24
• AG-205/13061143
• 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01819965
• Inchi： 1S/C15H19N3OS/c1-19-13-9-7-11(8-10-13)14-16-17-15(20)18(14)12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H,17,20)
• InChI Key： NSAJUYMRPAVLGA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)N1C1CCCCC1

Computed Properties

• Exact Mass: 289.12488341Da
• Monoisotopic Mass: 289.12488341Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69Ų